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Introduction
2-Undecanone (CAS: 112-12-9), also known as methyl nonyl ketone, is a naturally occurring

ketone found in various plants such as bananas, cloves, and wild tomatoes.[1][2][3][4] It is a

colorless to pale yellow oily liquid with a characteristic fruity, floral aroma.[5] Structurally, it

possesses a long, nonpolar nine-carbon chain and a polar carbonyl group, making it a

molecule with dual hydrophobic and hydrophilic properties. This amphiphilic nature dictates its

solubility in various solvents and is central to its applications, which range from a fragrance and

flavoring agent to an insect repellent and a chemical intermediate in pharmaceutical synthesis.

Understanding its solubility is critical for its effective formulation, application, and use in both

industrial and research settings.

Solubility Profile of 2-Undecanone
2-Undecanone exhibits high solubility in a wide array of organic solvents, a consequence of its

significant nonpolar alkyl chain.[1][6][7][8][9] Conversely, this long carbon chain renders it

practically insoluble in water.[1][2] While extensive quantitative solubility data in organic

solvents is not readily available in published literature, its qualitative solubility is well-

documented.

The table below summarizes the known solubility characteristics of 2-undecanone.
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Solvent Class Solvent Solubility
Temperature
(°C)

Quantitative
Value

Polar Protic Water
Very Low /

Insoluble
25

0.00179 g / 100

mL[3][4]

Ethanol Soluble Not Specified
Data Not

Available

Methanol Soluble Not Specified
Data Not

Available

Polar Aprotic Acetone Soluble Not Specified
Data Not

Available

Dimethyl

Sulfoxide

(DMSO)

Soluble Not Specified
Data Not

Available

Ethyl Acetate Soluble Not Specified
Data Not

Available

Nonpolar Aprotic Benzene Soluble Not Specified
Data Not

Available

Chloroform Soluble Not Specified
Data Not

Available

Dichloromethane Soluble Not Specified
Data Not

Available

Carbon

Tetrachloride
Soluble Not Specified

Data Not

Available

Ether Soluble Not Specified
Data Not

Available

n-Heptane Soluble Not Specified
Data Not

Available

p-Xylene Soluble Not Specified
Data Not

Available
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1,2-

Dichloroethane
Soluble Not Specified

Data Not

Available

Experimental Protocol: Determination of Solubility
The solubility of a compound like 2-undecanone can be determined using several established

methods. The static equilibrium method is a common and reliable approach for determining the

solubility of a solid or liquid solute in a solvent at various temperatures.

Principle
The method involves creating a saturated solution of the solute in the solvent at a constant

temperature and then accurately measuring the concentration of the solute in the solution. This

process is repeated at different temperatures to generate a solubility curve.

Apparatus
Isothermal shaker bath or magnetic stirrer with temperature control

Analytical balance

Centrifuge

Volumetric flasks and pipettes

Gas chromatograph with a flame ionization detector (GC-FID) or High-Performance Liquid

Chromatograph (HPLC)

Syringe filters (e.g., 0.45 µm PTFE)

Procedure
Preparation of Supersaturated Solution: In a series of sealed vials, add an excess amount of

2-undecanone to a known volume of the desired organic solvent. An excess is necessary to

ensure that a saturated solution is formed.

Equilibration: Place the vials in an isothermal shaker bath set to the desired temperature.

Agitate the mixtures for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is
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reached. The time required for equilibration should be determined experimentally.

Phase Separation: After equilibration, allow the vials to rest in the temperature-controlled

bath for several hours to allow the undissolved solute to settle. For more effective separation,

the samples can be centrifuged at the same constant temperature.

Sample Collection: Carefully withdraw a known volume of the clear, supernatant liquid (the

saturated solution) using a pre-warmed pipette to prevent precipitation.

Dilution: Immediately dilute the collected sample with a known volume of the pure solvent to

prevent crystallization and to bring the concentration within the linear range of the analytical

instrument.

Quantification: Analyze the diluted samples using a calibrated GC-FID or HPLC method to

determine the precise concentration of 2-undecanone.

Data Analysis: Calculate the solubility in units such as g/100 mL or mole fraction using the

measured concentration and the dilution factor. Repeat the entire procedure for each desired

temperature.

Below is a graphical representation of the experimental workflow.
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Experimental Workflow for Solubility Determination

Add excess 2-Undecanone
to solvent in sealed vials
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shaker bath at constant T

Allow phases to separate
(settling or centrifugation)

Withdraw aliquot of clear
supernatant

Dilute sample with
known volume of solvent

Quantify concentration
via GC or HPLC

Calculate solubility
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Solubility Determination Workflow

Signaling Pathways Involving 2-Undecanone
Recent research has shown that 2-undecanone is not merely an inert flavoring agent but also

possesses biological activity, modulating specific cellular signaling pathways. This is of

significant interest to drug development professionals. For instance, 2-undecanone has been
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shown to inhibit neutrophil responses and also to protect against fine particle-induced heart

inflammation by modulating the NF-κB and Nrf2/HO-1 pathways.

The diagram below illustrates the proposed mechanism of action of 2-undecanone in

mitigating inflammation.

2-Undecanone's Role in Inflammatory Pathways
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2-Undecanone's Anti-inflammatory Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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